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Compound of Interest

Compound Name: GS967

Cat. No.: B612228

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of investigational compounds like GS967 are paramount for ensuring
laboratory safety and environmental protection. While specific institutional and regulatory
guidelines must always take precedence, this guide provides a framework for the safe disposal
of GS967, a potent sodium channel blocker.

Core Principles of Chemical Waste Management

The disposal of any chemical, including GS967, should adhere to the foundational principles of
waste management. These include keeping the chemical in its original container, avoiding
mixing it with other waste, and treating uncleaned containers as the product itself.[1] National
and local regulations are the ultimate authority in determining the precise disposal methods.[1]

GS967 Disposal Protocol

Given that GS967 is a solid compound, any waste generated should be managed as solid
chemical waste. This includes any contaminated personal protective equipment (PPE) such as
gloves and lab coats, as well as any lab supplies like weighing paper or contaminated vials.

Step-by-Step Disposal Procedure:

o Segregation: All solid waste contaminated with GS967 should be collected in a designated,
properly labeled hazardous waste container. This container should be clearly marked with
the chemical name "GS967" and the appropriate hazard symbols.
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» Containerization: Use a container that is compatible with the chemical and can be securely
sealed. Ensure the container is in good condition and free from leaks or damage.

e Labeling: The waste container label should include the following information:

"Hazardous Waste"

o

[¢]

The full chemical name: 6-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)-[1][2]
[3]triazolo[4,3-a]pyridine (GS967)

Accumulation start date

[¢]

[¢]

Associated hazards (e.g., "Toxic," "Handle with Care")

o Storage: Store the sealed waste container in a designated satellite accumulation area or
central hazardous waste storage facility, as per your institution's policy. This area should be
secure, well-ventilated, and away from incompatible materials.

o Documentation: Maintain a log of the waste generated, including the quantity and date of
disposal.

» Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste. Do not attempt to dispose of
chemical waste through standard trash or sewer systems.

Chemical and Physical Properties of GS967

Understanding the properties of GS967 is crucial for its safe handling and disposal.

Property Value
Molecular Formula C14H7FsN30
Molecular Weight 347.22 g/mol
Appearance Solid

Insoluble in water; Soluble in DMSO and

Solubility
Ethanol
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This data is compiled from publicly available chemical supplier information.

Logical Workflow for GS967 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of GS967.

Click to download full resolution via product page

GS967 Disposal Workflow Diagram

This procedural guidance is intended to supplement, not replace, the specific protocols and
regulations established by your institution and local authorities. Always consult with your
Environmental Health and Safety department for definitive guidance on chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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e 3. Sodium Channel Blocker Toxicity | RECAPEM [recapem.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of GS967: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612228#gs967-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://recapem.com/sodium-channel-blocker-toxicity/
https://www.benchchem.com/product/b612228#gs967-proper-disposal-procedures
https://www.benchchem.com/product/b612228#gs967-proper-disposal-procedures
https://www.benchchem.com/product/b612228#gs967-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

